Cas no 904011-18-3 (3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one)

• Product Name: 3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one
• CAS No: 904011-18-3
• MF: C₁₈H₁₅ClN₆O₂
• MW: 382.803701639175
• MDL: MFCD08289593
• CID: 3142148
• PubChem ID: 8037511
• Update Time: 2025-10-31

3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• <br>3-((4-Amino-6-(p-tolylamino)-1,3,5-triazin-2-yl)methyl)-5-chlorobenzo[d]oxa zol-2(3H)-one
• MFCD08289593
• AKOS003396682
• 3-[[4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl]methyl]-5-chloro-2(3H)-benzoxazolone
• CS-0319149
• 904011-18-3
• 3-((4-Amino-6-(p-tolylamino)-1,3,5-triazin-2-yl)methyl)-5-chlorobenzo[d]oxazol-2(3H)-one
• 3-[[4-amino-6-(4-methylanilino)-1,3,5-triazin-2-yl]methyl]-5-chloro-1,3-benzoxazol-2-one
• 3-([4-AMINO-6-[(4-METHYLPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL]METHYL)-5-CHLORO-1,3-BENZOXAZOL-2(3H)-ONE
• 2(3H)-benzoxazolone, 3-[[4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl]methyl]-5-chloro-
• ALBB-023043
• 3-({4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one
• 3-((4-Amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl)methyl)-5-chloro-1,3-benzoxazol-2(3h)-one
• H33799
• 3-({4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}methyl)-5-chloro-2,3-dihydro-1,3-benzoxazol-2-one
• STK735380
• LS-07165
• 3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one

• MDL： MFCD08289593
• Inchi： 1S/C18H15ClN6O2/c1-10-2-5-12(6-3-10)21-17-23-15(22-16(20)24-17)9-25-13-8-11(19)4-7-14(13)27-18(25)26/h2-8H,9H2,1H3,(H3,20,21,22,23,24)
• InChI Key： YAEOEATYMNITQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(=O)O2)CC1N=C(N)N=C(NC2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 382.0945014Da
• Monoisotopic Mass: 382.0945014Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one

Comprehensive Analysis of 3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one (CAS 904011-18-3)

The compound 3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one, identified by CAS 904011-18-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a 1,3,5-triazine core with a benzoxazolone moiety, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its molecular interactions and potential as a biological activity modulator.

In recent years, the scientific community has shown growing interest in triazine derivatives due to their diverse pharmacological properties. The 4-methylphenyl substitution in this compound enhances its lipophilicity, potentially improving cell membrane permeability – a critical factor in drug development. The 5-chloro modification on the benzoxazolone ring further contributes to its electronic properties, influencing its binding affinity to various biological targets. These structural features align with current trends in rational drug design and structure-activity relationship studies.

The CAS 904011-18-3 compound has attracted attention in medicinal chemistry circles for its potential as a kinase inhibitor scaffold. With the pharmaceutical industry's focus on targeted therapies, molecules combining triazine and benzoxazole pharmacophores are being investigated for their ability to interfere with specific signal transduction pathways. Computational studies suggest this molecule may exhibit favorable ADME properties, though experimental validation remains ongoing.

From a synthetic chemistry perspective, the preparation of 3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one presents interesting challenges. The N-alkylation of the benzoxazolone with the triazine derivative requires careful optimization to prevent side reactions. Recent advances in green chemistry have prompted researchers to explore more sustainable routes for such transformations, addressing common search queries about eco-friendly synthesis methods.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. The hydrogen bonding network created by the amino and carbonyl groups contributes to its solid-state properties, a topic frequently searched in relation to crystal engineering. These structural insights are valuable for understanding its physicochemical behavior in different environments.

In material science applications, the π-conjugated system of this molecule has drawn interest for potential use in organic electronics. The combination of electron-rich triazine and electron-deficient benzoxazolone moieties creates interesting charge transfer properties, relevant to current research in optoelectronic materials. This aligns with frequent searches about functional materials for energy applications.

Quality control of CAS 904011-18-3 requires rigorous HPLC analysis to ensure purity, especially for research applications. The compound's stability under various conditions is another area of investigation, responding to common queries about compound storage and handling protocols. Proper characterization is essential for reproducible results in biological testing.

The intellectual property landscape surrounding this compound reflects the competitive nature of chemical innovation. Patent searches reveal applications in various therapeutic areas, though specific details often remain confidential. This highlights the importance of structure modification strategies in contemporary drug discovery programs.

Environmental fate studies of similar compounds suggest that the chloro-substituted benzoxazolone moiety may require special consideration in environmental risk assessment. Researchers are actively investigating biodegradation pathways for such structures, addressing growing concerns about sustainable chemistry practices.

Future research directions for 3-({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}methyl)-5-chloro-1,3-benzoxazol-2(3H)-one may explore its potential in combinatorial chemistry libraries or as a building block for more complex architectures. The compound's versatility makes it a valuable tool for addressing current challenges in molecular design and chemical biology.